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Compound of Interest

Compound Name: NuPro

Cat. No.: B1166724 Get Quote

This technical support center provides researchers, scientists, and animal nutritionists with

troubleshooting guidance and answers to frequently asked questions regarding the use of

NuPro® in feed formulations. NuPro®, a functional nutrient source derived from yeast extract,

is rich in highly digestible proteins, nucleotides, glutamic acid, and other bioactive compounds

designed to support animals during critical life stages.[1][2] This guide focuses on resolving

common experimental and formulation challenges to help you optimize animal performance

and health.

Troubleshooting Guides
This section addresses specific issues that may be encountered during feed formulation and

animal trials involving NuPro. Each guide is presented in a question-and-answer format with

actionable solutions.

Issue 1: Poor Feed Palatability or Feed Refusal in
Weanling Pigs
Q: My weanling pigs are showing reduced feed intake after I've incorporated NuPro into their

starter diet. What's causing this and how can I fix it?

A: Feed refusal in newly weaned pigs is a common challenge often linked to neophobia—a

reluctance to eat novel foods.[3] While NuPro® contains components like glutamic acid and

peptides that are generally known to enhance palatability, the introduction of any new

ingredient can lead to a temporary decrease in intake.
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Troubleshooting Steps:

Gradual Introduction: Avoid abrupt changes to the feed. Introduce NuPro incrementally over

3-5 days to allow the animals to adapt to the new taste and smell.

Verify Inclusion Rate: Extremely high inclusion rates of any single ingredient can negatively

affect diet texture and taste. Cross-reference your formulation with recommended inclusion

levels from trial data. Studies have successfully used inclusion rates of 1.5% to 5% in

nursery pigs without adverse effects on intake.[1]

Masking Flavors: In highly sensitive animals, the use of a familiar flavor or a proven

sweetener can help mask the novel taste of the new diet and encourage initial consumption.

[3]

Evaluate Other Ingredients: Low-palatability ingredients like certain plant proteins (e.g.,

rapeseed meal) can cause feed aversion.[3] NuPro is often used to replace less palatable

animal or plant proteins; ensure the overall diet formulation is balanced for palatability.

Logical Workflow: Troubleshooting Feed Intake Issues
This diagram outlines the decision-making process for addressing reduced feed intake in

piglets after the inclusion of NuPro.
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Caption: Decision tree for diagnosing and resolving piglet feed refusal.

Issue 2: Poor Pellet Quality and Durability
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Q: Since incorporating NuPro, the durability of my pellets has decreased, leading to a higher

percentage of fines. How can I improve pellet quality?

A: Pellet durability is influenced by a combination of factors including ingredient composition,

particle size, and the pelleting process itself.[4] While protein sources like NuPro generally

contribute to binding, the overall formulation must be optimized.

Troubleshooting Steps:

Evaluate Protein and Starch Content: Proteins and starches are crucial for binding. NuPro is

a high-protein ingredient; ensure that its inclusion does not excessively dilute the starch

content required for proper gelatinization during conditioning.[4]

Control Fat/Oil Levels: High levels of added fats or oils can lubricate the die and reduce

pellet durability.[5][6][7] If your formulation requires high energy, consider post-pellet liquid fat

application to maintain pellet integrity.

Inclusion of Binders: Ingredients with excellent binding properties, such as wheat or wheat

gluten, can significantly improve pellet durability.[6][7] Adding a small percentage of these

can counteract the effects of other ingredients that may soften the pellet.

Optimize Conditioning: Proper conditioning with steam is essential for starch gelatinization.

Ensure the mash reaches an adequate temperature (e.g., 80-85°C) and moisture level (16-

18%) for a sufficient duration (e.g., 45-60 seconds) in the conditioner.

Formulation Adjustments for Improved Pellet Durability
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Parameter Common Issue
Recommended
Adjustment

Rationale

Crude Protein
Balanced for nutrition

but not for binding.

NuPro's protein is

functional;

complement it with a

known binding protein

like wheat gluten (1-

2%).[6][7]

Gluten acts as a

natural "glue,"

enhancing the binding

properties of the

overall feed matrix.

Added Fat/Oil
High inclusion levels

(>3%) in the mixer.

Reduce fat in the

mixer to <2% and

apply the remainder

post-pelleting.

High fat levels

lubricate the die,

reducing friction and

compaction, which

leads to softer pellets.

[5]

Fiber Source Incorrect type or level.

Ensure a source of

functional fiber is

present.

A small amount of

fiber can create a

physical matrix that

helps entangle

particles and improve

pellet structure.[5]

Moisture
Inadequate moisture

during conditioning.

Optimize steam

conditioning to

achieve 16-18%

moisture in the mash.

Proper moisture

allows for better heat

transfer and starch

gelatinization, which is

critical for binding.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism by which NuPro supports gut health?

A1: The primary mechanism is through its rich content of nucleotides. These nucleotides act as

crucial building blocks for rapidly dividing cells, such as the enterocytes lining the

gastrointestinal tract. Dietary nucleotides promote the growth, differentiation, and maturation of

these cells, leading to increased villus height, a greater absorptive surface area, and improved
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gut barrier integrity.[8] Furthermore, nucleotides can positively influence the gut microbiota by

favoring the growth of beneficial bacteria like Bifidobacteria and Lactobacilli.[8][9]

Signaling Pathway: Nucleotide Action on Gut Health
This diagram illustrates how nucleotides from NuPro influence intestinal cell proliferation and

microbiota balance to improve overall gut health.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10900922/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10900922/
https://phileo-lesaffre.com/en/characterisation-of-a-protein-rich-yeast-extract-that-may-be-used-as-a-source-of-highly-digestible-protein-in-feed-for-weaned-piglets/
https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NuPro® in Diet

Dietary Nucleotides

 Provides

Intestinal Epithelial Cells
(Enterocytes)

 Direct Trophic
Effect

Gut Microbiota

 Modulates

Increased Cell
Proliferation & Maturation

Increased Villus Height &
Mucosal Thickness

Enhanced Nutrient
Absorption

Improved Gut Health
& Function

Stimulates Beneficial Bacteria
(e.g., Bifidobacteria)

Competitive Exclusion
of Pathogens

Click to download full resolution via product page

Caption: Proposed mechanism of NuPro's nucleotides on gut health.

Q2: What are the typical inclusion rates for NuPro in swine and poultry diets?
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A2: Recommended inclusion rates vary by species and production stage. Based on

performance trials, typical rates are:

Nursery Pigs: 1.5% to 5%. A study showed that replacing 4% potato protein with NuPro
tended to improve daily gain and feed conversion, while another trial found benefits with a

1.5% inclusion rate.[1] Phased-feeding strategies have used 5% in Phase 1 (day 1-14) and

2.5% in Phase 2 (day 15-28).[1]

Broiler Chickens: 2%. Studies have demonstrated that including 2% NuPro in starter diets

(e.g., for the first 7 or 14 days) can significantly improve feed conversion ratios later in the

production cycle.[10]

Q3: Is there quantitative data showing NuPro's effect on animal performance?

A3: Yes, multiple studies have quantified the impact of NuPro on key performance indicators.

Summary of NuPro Performance Trials
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Species Trial Focus
NuPro
Inclusion Rate

Key
Performance
Outcome

Reference

Nursery Pigs E. coli Challenge
Replaced 4%

potato protein

Tendency for

higher ADG,

higher feed

intake, and better

feed conversion.

Lower incidence

of diarrhea.

[1]

Nursery Pigs
Field Trial vs.

Control
1.5%

Heavier body

weight at 68

days (24.39 kg

vs. 23.29 kg).

Lower mortality

(0.66% vs.

1.04%).

[1]

Broiler Chickens
Starter Diet

Inclusion

2% (fed for first 7

days)

Significantly

lower feed

conversion ratio

at day 42

compared to

control.

[10]

Broiler Chickens Gut Health
2% and 6% (fed

for first 14 days)

Improved body

weight and feed

conversion at

day 14.

Increased villus

height compared

to control.

[11]

Experimental Protocols
For researchers designing studies to validate the effects of NuPro, the following methodologies

provide a standardized approach.
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Protocol: Assessment of Intestinal Morphology in
Broiler Chickens
This protocol outlines the key steps for evaluating the impact of a dietary intervention on the

physical structure of the small intestine.

Sample Collection:

At the designated time point (e.g., day 21 or 42), select a representative subset of birds

from each treatment group (n=6 to 8 per group).

Humanely euthanize the birds via cervical dislocation.

Immediately perform a necropsy and carefully excise the small intestine.

Collect 2-cm segments from the midpoint of the duodenum, jejunum, and ileum.

Tissue Fixation and Processing:

Gently flush the intestinal segments with a 10% neutral buffered formalin solution to

remove contents.

Immerse the segments in fresh 10% neutral buffered formalin for at least 24 hours for

fixation.

Following fixation, dehydrate the tissue samples through a graded series of ethanol

solutions.

Clear the samples in xylene and embed them in paraffin wax.

Sectioning and Staining:

Using a microtome, cut 5-μm cross-sections from each paraffin-embedded tissue block.

[10]

Mount the sections on glass microscope slides.
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Stain the sections with hematoxylin and eosin (H&E) for visualization of the intestinal

structures.[10]

Microscopic Analysis and Measurement:

Examine the stained slides under a light microscope equipped with a digital camera and

imaging software (e.g., ImageJ).

For each intestinal segment from each bird, measure the following from 10-15 well-

oriented, intact villi and their associated crypts:[10]

Villus Height (VH): Measured from the tip of the villus to the villus-crypt junction.[10]

Crypt Depth (CD): Measured from the base of the villus to the submucosa, representing

the invagination between adjacent villi.[10]

Calculate the Villus Height to Crypt Depth Ratio (VH:CD) by dividing the average VH by

the average CD for each sample. A higher ratio is indicative of a healthier, more mature

gut.

Experimental Workflow: Intestinal Morphology Analysis
This diagram shows the sequential process from animal selection to final data analysis for a gut

morphology study.
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Caption: Workflow for poultry intestinal morphology assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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